Cas no 1806342-85-7 (1-(5-(Bromomethyl)-2-methylphenyl)-3-chloropropan-2-one)

• Product Name: 1-(5-(Bromomethyl)-2-methylphenyl)-3-chloropropan-2-one
• CAS No: 1806342-85-7
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 5004363
• Update Time: 2025-07-25

1-(5-(Bromomethyl)-2-methylphenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-(Bromomethyl)-2-methylphenyl)-3-chloropropan-2-one

• Inchi： 1S/C11H12BrClO/c1-8-2-3-9(6-12)4-10(8)5-11(14)7-13/h2-4H,5-7H2,1H3
• InChI Key： QNNJZQPWKBZCLH-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C)=C(C=1)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-(5-(Bromomethyl)-2-methylphenyl)-3-chloropropan-2-one

1-(5-(Bromomethyl)-2-methylphenyl)-3-chloropropan-2-one: A Comprehensive Overview

1-(5-(Bromomethyl)-2-methylphenyl)-3-chloropropan-2-one (CAS No. 1806342-85-7) is a complex organic compound with a unique structure that combines aromatic and ketonic functionalities. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a bromomethyl group attached to a methyl-substituted phenyl ring and a chlorinated ketone group, makes it a versatile building block for synthesizing more intricate molecules.

The synthesis of 1-(5-(Bromomethyl)-2-methylphenyl)-3-chloropropan-2-one typically involves multi-step organic reactions, often leveraging the principles of nucleophilic substitution and electrophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of 1-(5-(Bromomethyl)-2-methylphenyl)-3-chloropropan-2-one is in the development of novel pharmaceutical agents. Its unique structure allows for the creation of bioisosteres, which can enhance drug efficacy while reducing side effects. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

In the agrochemical sector, 1-(5-(Bromomethyl)-2-methylphenyl)-3-chloropropan-2-one has been investigated as a precursor for herbicides and insecticides. Its ability to inhibit key enzymes involved in plant growth and insect metabolism makes it a valuable component in developing eco-friendly agricultural chemicals. Recent research has focused on optimizing its stability under field conditions to ensure prolonged effectiveness without adverse environmental impacts.

The material science community has also taken an interest in this compound due to its potential as a precursor for advanced polymers and coatings. By incorporating 1-(5-(Bromomethyl)-2-methylphenyl)-3-chloropropan-2-one into polymer networks, scientists have achieved enhanced mechanical properties and thermal stability. These findings suggest that the compound could play a significant role in developing next-generation materials for aerospace, automotive, and electronic industries.

From a structural perspective, 1-(5-(Bromomethyl)-2-methylphenyl) serves as a rigid aromatic core that provides stability to the molecule. The presence of the bromomethyl group introduces reactivity, enabling further functionalization through nucleophilic substitution reactions. Meanwhile, the 3-chloropropan-2-one moiety contributes to the molecule's solubility and bioavailability, making it an ideal candidate for biological applications.

Recent studies have also explored the environmental fate of 1-(5-(Bromomethyl)-2-methylphenyl)-3-chloropropan-2-one, particularly its biodegradation pathways under various conditions. Understanding its persistence in different ecosystems is crucial for assessing its safety profile and ensuring sustainable use in industrial applications.

In conclusion, 1-(5-(Bromomethyl)-2-methylphenyl)-3-chloropropan-2-one (CAS No. 1806342-85-7) is a multifaceted compound with immense potential across diverse industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future innovations is likely to expand significantly.